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Compound of Interest

Compound Name: o-Toluoyl chloride

Cat. No.: B044031

An In-depth Technical Guide to o-Toluoyl Chloride: Chemical Properties and Structure

Introduction

o-Toluoyl chloride, also known as 2-methylbenzoyl chloride, is a significant chemical
intermediate in the field of organic synthesis.[1][2][3] With the chemical formula CsH7CIO, this
compound is a member of the acyl halide family and is characterized by a benzoyl chloride
core with a methyl group at the ortho position.[4] Its high reactivity, stemming from the
electrophilic carbonyl carbon, makes it a versatile reagent for introducing the o-toluoyl group
into various molecules.[3] This guide provides a comprehensive overview of its chemical
properties, structure, reactivity, and key experimental protocols for professionals in research
and drug development.

Chemical Structure and Identification

o-Toluoyl chloride consists of a benzene ring substituted with a carbonyl chloride group and a
methyl group on the adjacent carbon atom (ortho position).[4] This structure leads to specific
steric and electronic effects that influence its reactivity compared to its meta and para isomers.

[3]

Table 1: Identification of o-Toluoyl chloride

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b044031?utm_src=pdf-interest
https://www.benchchem.com/product/b044031?utm_src=pdf-body
https://www.benchchem.com/product/b044031?utm_src=pdf-body
https://www.evergreensinochem.com/blog/what-substances-can-react-with-o-toluoyl-chloride-1477480.html
https://www.fishersci.com/store/msds?partNumber=AC153371000&productDescription=O-TOLUOYL+CHLORIDE+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/B3424913
https://www.guidechem.com/encyclopedia/o-toluoyl-chloride-dic7429.html
https://www.benchchem.com/product/B3424913
https://www.benchchem.com/product/b044031?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/o-toluoyl-chloride-dic7429.html
https://www.benchchem.com/product/B3424913
https://www.benchchem.com/product/b044031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
IUPAC Name 2-methylbenzoyl chloride[5][6]
0-Methylbenzoy! chloride, 2-Toluoyl chloride, o-
Synonyms . . .
Toluic acid chloride[2][7]
CAS Number 933-88-0[7][8]

Molecular Formula

CsH-CIO[7][8]

Molecular Weight

154.59 g/mol [5][8]

InChl Key

GPZXFICWCMCQPF-UHFFFAOYSA-N[4][9]

| Canonical SMILES | CC1=CC=CC=C1C(=0)CI[4] |

Physicochemical Properties

o-Toluoyl chloride is a colorless to pale yellow liquid with a pungent odor.[1][4] It is sensitive
to moisture and should be stored under dry, inert conditions to prevent hydrolysis.[2][4]

Table 2: Physicochemical Properties of o-Toluoyl chloride

Property Value
Clear pale yellow to yellow to faintly pink
Appearance L.
liquid[4][7]
Melting Point -18°C[7]
- _ 213.5 °C at 760 mmHg[7], 88-90 °C at 12
Boiling Point
mmHg[2][10][11]
Density 1.17 g/cm3[7], 1.185 g/mL at 25 °C[10][11]

Refractive Index

n20/D 1.5549[7][10][11]

Flash Point

76 °C / 168.8 °F[2], 84.1 °C[7]

Water Solubility

Reacts with water[1][7][12]
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| Storage | Room temperature, under inert atmosphere, moisture sensitive[7][12] |

Reactivity and Applications

The primary reactivity of o-toluoyl chloride is centered on the electrophilic carbonyl carbon,
making it an excellent acylating agent.[3][4] It readily undergoes nucleophilic acyl substitution
with a variety of nucleophiles.

Reaction with Alcohols: It reacts with alcohols to form esters, a reaction often carried out in

the presence of a non-nucleophilic base like pyridine to neutralize the HCI byproduct.[1]

¢ Reaction with Amines: The reaction with primary or secondary amines yields amides.[1] This
is a fundamental transformation in the synthesis of many pharmaceuticals.

« Reaction with Water (Hydrolysis): o-Toluoyl chloride reacts with water to form o-toluic acid
and hydrochloric acid.[1][4] This is why it must be handled under anhydrous conditions.[4]

o Friedel-Crafts Acylation: It can be used to acylate aromatic compounds in the presence of a
Lewis acid catalyst.

¢ Reaction with Organometallic Compounds: It reacts with reagents like Grignard and
organolithium compounds, enabling the formation of new carbon-carbon bonds.[1]

¢ Pyrolysis: Flash vacuum pyrolysis of o-toluoyl chloride at high temperatures yields
benzocyclobutenone.[11][12][13]

Due to its reactivity, o-toluoyl chloride is a crucial building block in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[1][4] It is used in the synthesis of quinolinone
compounds, which act as SARS-CoV 3CLpro inhibitors, and in the preparation of
benzooxaboroles as anti-inflammatory agents.[7][11]

Experimental Protocols

Synthesis of o-Toluoyl Chloride from o-Toluic Acid

A common and high-yield method for preparing o-toluoyl chloride is the reaction of o-toluic
acid with a chlorinating agent such as thionyl chloride (SOCI2).[3][4]
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Methodology:

o Apparatus Setup: A 1000 mL reaction flask is equipped with a mechanical stirrer, a
thermometer, a reflux condenser, and an exhaust gas absorption system to handle the HCI
and SO2z byproducts.[14]

e Charging Reagents: The flask is charged with 540.56 g of o-toluic acid, 571.0 g of thionyl
chloride, and 2 g of N,N-dimethylformamide (DMF) which acts as a catalyst.[3][14]

e Reaction: The mixture is heated to 90°C and stirred.[3][14] The reaction is monitored and
maintained at this temperature for 3 hours, during which the solid o-toluic acid dissolves and
the solution becomes transparent.[14]

o Workup: After the reaction is complete, the excess thionyl chloride is removed under reduced
pressure (vacuum distillation).[3][14]

e Product: The resulting product is o-toluoyl chloride. This protocol has been reported to
yield 612.7 g (99.7% yield) with a purity of 98.8%.[3][14]

Visualizations

The following diagrams illustrate key logical and experimental workflows related to o-toluoyl
chloride.
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Synthesis of o-Toluoyl Chloride

o-Toluic Acid Thionyl Chloride
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Caption: Workflow for the synthesis of o-Toluoyl chloride.

Key Reactions of o-Toluoyl Chloride

Alcohol (R-OH) Water (H20) o-Toluoyl Chloride Amine (R-NHz)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.evergreensinochem.com/blog/what-substances-can-react-with-o-toluoyl-chloride-1477480.html
https://www.fishersci.com/store/msds?partNumber=AC153371000&productDescription=O-TOLUOYL+CHLORIDE+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/B3424913
https://www.guidechem.com/encyclopedia/o-toluoyl-chloride-dic7429.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbenzoyl-chloride
https://www.fishersci.ca/shop/products/o-toluoyl-chloride-99-thermo-scientific/p-201130
https://www.lookchem.com/ProductWholeProperty_LCPL301842.htm
https://www.scbt.com/p/o-toluoyl-chloride-933-88-0
https://webbook.nist.gov/cgi/cbook.cgi?ID=U375866
http://www.ichemical.com/products/933-88-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5220236.htm
https://www.chemdad.com/index.php?c=article&id=46548
https://www.sigmaaldrich.com/US/en/product/aldrich/122017
https://www.chemicalbook.com/synthesis/o-toluoyl-chloride.htm
https://www.benchchem.com/product/b044031#o-toluoyl-chloride-chemical-properties-and-structure
https://www.benchchem.com/product/b044031#o-toluoyl-chloride-chemical-properties-and-structure
https://www.benchchem.com/product/b044031#o-toluoyl-chloride-chemical-properties-and-structure
https://www.benchchem.com/product/b044031#o-toluoyl-chloride-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044031?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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